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Executive Summary

2-Hydroxyethanephosphonic Acid-d4 (HEPA-d4) is the stable isotope-labeled analog of 2-
hydroxyethylphosphonic acid (HEPA). It serves as the critical internal standard (1S) for the
precise quantification of phosphonate metabolites via Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Its primary utility lies in neutralizing matrix effects during the analysis of Fosfomycin
biosynthesis, Ethephon degradation, and Fosetyl-Aluminum residues in complex biological and
environmental matrices. Due to the extreme polarity of phosphonates, HEPA-d4 is essential for
correcting retention time shifts and ionization suppression in HILIC and Anion-Exchange
chromatography.

Chemical Identity & Specifications
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Property Specification

Chemical Name 2-Hydroxyethanephosphonic Acid-d4
(2-Hydroxyethyl)phosphonic acid-d4; HEPA-d4;

Synonyms ) )
P-(2-Hydroxyethyl)-phosphonic acid-d4
22987-21-9 (Unlabeled Analog).[1] Note:
Specific CAS for the d4-isotopologue is not

CAS Number )
centrally assigned; refer to unlabeled CAS for
regulatory queries.

Molecular Formula C2H3D404P

Molecular Weight 130.07 g/mol (Unlabeled: 126.05 g/mol )

Isotopic Purity =99 atom % D

Chemical Purity > 95% (NMR/Titration)

. Highly soluble in water, Methanol; Insoluble in

Solubility
Hexane/Acetone.[2]

pKa Values ~2.4 (pK1) and ~7.8 (pK2)

Structural Integrity

The deuterium labeling occurs on the ethyl chain (

and

), replacing four hydrogen atoms. This placement is metabolically stable and resistant to
Hydrogen-Deuterium Exchange (HDX) in aqueous solvents, unlike labile hydroxyl/phosphonate
protons.

Analytical Application: LC-MS/MS Methodology
The Challenge of Phosphonate Analysis

Phosphonates like HEPA are "retention gaps" in standard C18 chromatography. They elute in
the void volume due to high polarity. Furthermore, they are prone to severe metal adsorption
(chelation) in stainless steel LC pathways.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://asca-berlin.de/catalog/pesticides-and-metabolites/2-hydroxyethyl-d4-phosphonic-acid/
https://www.eurl-pesticides.eu/userfiles/file/EurlSRM/meth_QuPPe_Version7_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157497?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Solution: Use HEPA-d4 in a Porous Graphitic Carbon (PGC) or Hydrophilic Interaction Liquid
Chromatography (HILIC) workflow.

Mass Spectrometry Parameters (ESI-)

HEPA-d4 is detected in Negative Electrospray lonization (ESI-) mode. The phosphate group
facilitates facile deprotonation.

MRM Transitions Table:

Precursor lon ( Product lon (

Collision Dwell Time
Compound
) ) Energy (eV) (ms)
HEPA (Target) 125.0 79.0 22 50
HEPA (Qualifiery ~ 1290 95.0 .18 50
HEPA-d4 (IS) 129.0 79.0 22 50

Note: The product ion at m/z 79 (

) is common to both target and IS because the deuterium is located on the ethyl chain, which is
cleaved off during fragmentation.

Visualization: MS/MS Fragmentation Logic

The following diagram illustrates the fragmentation pathway used for MRM quantification,
highlighting why the product ion remains consistent despite deuteration.

Quantifier lon
[PO3]-
m/z 79

C-P Bond Cleavage
Precursor: HEPA-d4
[HO-CD2-CD2-PO3H]-
m/z 129

Collision Cell
(CID)

ESI(-

Neutral Loss
Ethylene-d4 Glycol moiety
(C2H2D40)

Figure 1: MS/MS Fragmentation Pathway for HEPA-d4 Quantitation

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157497?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Sample Preparation Protocol (QuPPe Method)

For food matrices (e.g., grapes, tomatoes) or biological fluids, the Quick Polar Pesticides
(QuPPe) extraction is the industry standard.

Homogenization: Weigh 10 g sample into a centrifuge tube.

IS Addition: Spike with HEPA-d4 solution (final conc. 0.1 pg/mL).

Extraction: Add 10 mL Methanol + 1% Formic Acid.

o Why Acidified MeOH? It disrupts protein binding and keeps the phosphonate in a
protonated state to improve solubility in organic solvent.

Agitation: Shake vigorously for 1 min (or vortex).

Centrifugation: 4000 rpm for 5 min.

Filtration: Filter supernatant through a 0.22 um PTFE filter into a plastic vial.

o Caution: Avoid glass vials if possible; phosphonates can adsorb to glass surfaces at low
concentrations.

Biological Context & Mechanism|[3][4][5][6]

HEPA is not just an environmental breakdown product; it is a pivotal intermediate in the
biosynthesis of Fosfomycin, a broad-spectrum antibiotic produced by Streptomyces species.

The C-P Bond Formation Pathway

Understanding the biological origin of HEPA assists in metabolic flux analysis.
» Phosphonoacetaldehyde is reduced to HEPA.

o HEPAIs cytidylylated by the enzyme Fom1.[3]
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¢ This activates the carbon chain for eventual methylation and epoxide formation
(Fosfomycin).

Visualization: Biosynthetic Role
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Figure 2: Role of HEPA in the Fosfomycin Biosynthetic Pathway
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Handling, Stability, and Safety
Storage Conditions

e Form: Usually supplied as a neat oil or hygroscopic solid.
e Temperature: Store at -20°C.
o Atmosphere: Hygroscopic; store under inert gas (Nitrogen/Argon) if possible.

o Reconstitution: Prepare stock solutions (1 mg/mL) in water or methanol. Stock solutions are
stable for 6 months at -20°C.

Safety Profile

e Hazards: Irritant to eyes and skin. Phosphonic acids are generally low toxicity but are acidic.
o PPE: Wear nitrile gloves and safety glasses.

o Disposal: Dispose of as organophosphorus chemical waste.
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Biological Chemistry.[2][10] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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